2,4-dimethoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide

• Molecular Formula: C16H15N3O3S
• Molecular Weight: 329.4 g/mol
• IUPAC Name: 2,4-dimethoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide
• InChI: InChI=1S/C16H15N3O3S/c1-9-4-7-12-15(19-23-18-12)14(9)17-16(20)11-6-5-10(21-2)8-13(11)22-3/h4-8H,1-3H3,(H,17,20)
• InChI Key: HGMYPIWTDKFSQT-UHFFFAOYSA-N
• SMILES: CC1=C(C2=NSN=C2C=C1)NC(=O)C3=C(C=C(C=C3)OC)OC

Description

2,4-dimethoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide is a chemical compound with potential applications in scientific research. It is a benzamide derivative that is structurally similar to other compounds used in research, such as benzothiadiazole and benzamide. This compound has been studied for its potential as a tool for investigating biochemical and physiological processes, as well as for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2,4-dimethoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide involves its ability to inhibit the activity of certain enzymes. Specifically, it has been shown to inhibit the activity of protein kinase C and phosphodiesterase. This inhibition can lead to changes in cellular signaling pathways and physiological processes, such as cell growth and differentiation, immune function, and neurotransmitter release.
Biochemical and physiological effects:
The biochemical and physiological effects of 2,4-dimethoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide depend on the specific processes and pathways that are affected by its inhibition of protein kinase C and phosphodiesterase. Some potential effects include changes in cell growth and differentiation, immune function, and neurotransmitter release. These effects can be studied in vitro using cell culture models, as well as in vivo using animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2,4-dimethoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide in lab experiments is its specificity for certain enzymes, such as protein kinase C and phosphodiesterase. This specificity allows for targeted investigation of specific pathways and processes. However, one limitation is that its effects may be context-dependent and may vary depending on the specific cell type or tissue being studied.

Future Directions

There are several potential future directions for research involving 2,4-dimethoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide. One area of interest is its potential therapeutic applications, particularly in the treatment of cancer and neurological disorders. Another area of interest is its potential as a tool for investigating the role of protein kinase C and phosphodiesterase in various physiological processes. Additionally, further research is needed to fully understand the context-dependent effects of this compound and its potential limitations in certain experimental systems.

Synthesis Methods

The synthesis of 2,4-dimethoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide involves several steps. The starting material is 2,4-dimethoxybenzaldehyde, which is reacted with 2-amino-5-methylbenzenethiol to form the corresponding benzothiadiazole derivative. This is then reacted with phosgene to form the acid chloride, which is then reacted with the appropriate amine to form the final benzamide derivative.

Scientific Research Applications

2,4-dimethoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide has potential applications in scientific research, particularly in the areas of biochemistry and physiology. It has been studied for its ability to inhibit the activity of certain enzymes, such as protein kinase C and phosphodiesterase. This inhibition can lead to changes in cellular signaling pathways and physiological processes, making it a useful tool for investigating these processes.